Cas no 63636-76-0 (2',4,4'-trinitrobiphenyl-2-carboxylic acid)

• Product Name: 2',4,4'-trinitrobiphenyl-2-carboxylic acid
• CAS No: 63636-76-0
• MF: C₁₃H₇N₃O₈
• MW: 333.209983110428
• CID: 1655100
• PubChem ID: 149012
• Update Time: 2025-04-21

2',4,4'-trinitrobiphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2',4,4'-trinitrobiphenyl-2-carboxylic acid
• [1,1'-biphenyl]-2-carboxylic acid, 2',4,4'-trinitro-
• 2-(2,4-dinitrophenyl)-5-nitrobenzoic acid
• (1,1'-Biphenyl)-2-carboxylic acid, 2',4,4'-trinitro-
• DTXSID90213006
• 2,4,4'-Trinitro-2'-carboxybiphenyl
• AKOS001590319
• 2,4,4'-Trinitrobiphenyl-2'-carboxylic acid
• STK290991
• 2',4,4'-Trinitro-(1,1'-biphenyl)-2-carboxylic acid
• 63636-76-0
• 2',4,4'-trinitro-2-carboxybiphenyl
• BRN 2485695

• Inchi： 1S/C13H7N3O8/c17-13(18)11-5-7(14(19)20)1-3-9(11)10-4-2-8(15(21)22)6-12(10)16(23)24/h1-6H,(H,17,18)
• InChI Key： CXLUUVAWZDNHRL-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CC=1C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 333.02331
• Monoisotopic Mass: 333.02331419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 175Ų

Experimental Properties

• PSA: 166.72